Cas no 1344472-50-9 (3-Benzofuranamine, 4-bromo-7-fluoro-2,3-dihydro-, (3S)-)

• Product Name: 3-Benzofuranamine, 4-bromo-7-fluoro-2,3-dihydro-, (3S)-
• CAS No: 1344472-50-9
• MF: C₈H₇BrFNO
• MW: 232.049684762955
• CID: 5581518
• PubChem ID: 130741070
• Update Time: 2023-08-10

3-Benzofuranamine, 4-bromo-7-fluoro-2,3-dihydro-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranamine, 4-bromo-7-fluoro-2,3-dihydro-, (3S)-
• (S)-4-BROMO-7-FLUORO-2,3-DIHYDROBENZOFURAN-3-AMINE
• N16604
• 1344472-50-9

• Inchi： 1S/C8H7BrFNO/c9-4-1-2-5(10)8-7(4)6(11)3-12-8/h1-2,6H,3,11H2/t6-/m1/s1
• InChI Key： JORWJIMSHQMFRM-ZCFIWIBFSA-N
• SMILES： BrC1=CC=C(C2=C1[C@@H](CO2)N)F

Computed Properties

• Exact Mass: 230.96950g/mol
• Monoisotopic Mass: 230.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.687±0.06 g/cm3(Predicted)
• Boiling Point: 235.2±40.0 °C(Predicted)
• pka: 7.42±0.20(Predicted)